Cas no 486429-94-1 ((S)-C4-TunePhos)

(S)-C4-TunePhos is a chiral phosphine ligand designed for asymmetric catalysis, particularly in transition-metal-catalyzed reactions. Its rigid, tunable structure enhances enantioselectivity and reaction efficiency in hydrogenation, cross-coupling, and allylic substitution processes. The ligand's stereoelectronic properties are optimized to stabilize metal complexes, improving catalytic activity and selectivity for a wide range of substrates. (S)-C4-TunePhos is especially valuable in pharmaceutical and fine chemical synthesis, where high enantiomeric purity is critical. Its robustness under reaction conditions and compatibility with diverse metal centers make it a versatile tool for asymmetric synthesis. The ligand is typically supplied as an air-stable solid, ensuring convenient handling and storage.

(S)-C4-TunePhos structure

Product Name:(S)-C4-TunePhos

CAS No:486429-94-1

MF:C_₄₀H_₃₄O_₂P_₂

MW:608.644292354584

CID:2133136

PubChem ID:10651337

Update Time:2025-10-18

(S)-C4-TunePhos Chemical and Physical Properties

Names and Identifiers

- (S)-C4-TunePhos
- 1,14-Bis(diphenylphosphino)-6,7,8,9-tetrahydrodibenzo[b,d][1,6]dioxecine
- (R)-C4-TunaPhos
- CS-0108779
- 499797-10-3
- (14aS)-1,14-Bis(diphenylphosphino)-6,7,8,9-tetrahydrodibenzo[b,d][1,6]dioxecine
- (14aR)-1,14-Bis(diphenylphosphino)-6,7,8,9-tetrahydrodibenzo[b,d][1,6]dioxecine
- (18-diphenylphosphanyl-8,13-dioxatricyclo[12.4.0.02,7]octadeca-1(14),2(7),3,5,15,17-hexaen-3-yl)-diphenylphosphane
- G70617
- DB-070944
- DTXSID50442951
- CS-0108781
- G68545
- [18-(diphenylphosphanyl)-8,13-dioxatricyclo[12.4.0.0(2),?]octadeca-1(14),2(7),3,5,15,17-hexaen-3-yl]diphenylphosphane
- (6,7,8,9-Tetrahydrodibenzo[b,d][1,6]dioxecin-1,14-diyl)bis[diphenylphosphine]
- 486429-94-1
- 301847-90-5
- SCHEMBL3136613
- Inchi： InChI=1S/C40H34O2P2/c1-5-17-31(18-6-1)43(32-19-7-2-8-20-32)37-27-15-25-35-39(37)40-36(42-30-14-13-29-41-35)26-16-28-38(40)44(33-21-9-3-10-22-33)34-23-11-4-12-24-34/h1-12,15-28H,13-14,29-30H2
- InChI Key： SILYLKHINIIMMN-UHFFFAOYSA-N
- SMILES： C1CCOC2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)C5=C(C=CC=C5P(C6=CC=CC=C6)C7=CC=CC=C7)OC1

Computed Properties

Exact Mass: 608.20340432g/mol
Monoisotopic Mass: 608.20340432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 44
Rotatable Bond Count: 6
Complexity: 723
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.4
Topological Polar Surface Area: 18.5Å²

(S)-C4-TunePhos Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ON509-50mg	(S)-C4-TunePhos	486429-94-1	98%	50mg	388.0CNY	2021-07-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ON509-200mg	(S)-C4-TunePhos	486429-94-1	98%	200mg	1254.0CNY	2021-07-09
Ambeed	A647718-100mg	(14aS)-1,14-Bis(diphenylphosphino)-6,7,8,9-tetrahydrodibenzo[b,d][1,6]dioxecine	486429-94-1	98%	100mg	$100.0	2025-02-20
Ambeed	A647718-250mg	(14aS)-1,14-Bis(diphenylphosphino)-6,7,8,9-tetrahydrodibenzo[b,d][1,6]dioxecine	486429-94-1	98%	250mg	$180.0	2025-02-20
Ambeed	A647718-1g	(14aS)-1,14-Bis(diphenylphosphino)-6,7,8,9-tetrahydrodibenzo[b,d][1,6]dioxecine	486429-94-1	98%	1g	$590.0	2025-02-20
Cooke Chemical	BD3013345-100mg	(14aS)-1,14-Bis(diphenylphosphino)-6,7,8,9-tetrahydrodibenzo[b,d][1,6]dioxecine	486429-94-1	98%	100mg	RMB 510.40	2025-02-21
Cooke Chemical	BD3013345-250mg	(14aS)-1,14-Bis(diphenylphosphino)-6,7,8,9-tetrahydrodibenzo[b,d][1,6]dioxecine	486429-94-1	98%	250mg	RMB 944.00	2025-02-21
Cooke Chemical	BD3013345-1g	(14aS)-1,14-Bis(diphenylphosphino)-6,7,8,9-tetrahydrodibenzo[b,d][1,6]dioxecine	486429-94-1	98%	1g	RMB 3062.40	2025-02-21
1PlusChem	1P01KKOU-100mg	(14aS)-1,14-Bis(diphenylphosphino)-6,7,8,9-tetrahydrodibenzo[b,d][1,6]dioxecine	486429-94-1	98%	100mg	$80.00	2024-05-01
1PlusChem	1P01KKOU-250mg	(14aS)-1,14-Bis(diphenylphosphino)-6,7,8,9-tetrahydrodibenzo[b,d][1,6]dioxecine	486429-94-1	98%	250mg	$144.00	2024-05-01